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Compound of Interest

Compound Name: Bis(2-butoxyethyl) Phthalate-d4

Cat. No.: B586600

For researchers, scientists, and drug development professionals requiring high-purity
deuterated standards, Bis(2-butoxyethyl) Phthalate-d4 is available from several commercial
suppliers. This technical guide provides a summary of key data from these suppliers to facilitate
comparison and procurement.

Supplier and Product Overview

Bis(2-butoxyethyl) Phthalate-d4 is a deuterated analog of Bis(2-butoxyethyl) Phthalate,
commonly used as an internal standard in analytical chemistry, particularly for mass
spectrometry-based quantification methods. The deuterium labeling provides a distinct mass
shift, allowing for accurate differentiation from the unlabeled analyte.

Several reputable suppliers offer this compound, with variations in purity, isotopic enrichment,
and available quantities. Below is a compilation of information from prominent vendors.

Quantitative Data Summary

The following table summarizes the key technical specifications for Bis(2-butoxyethyl)
Phthalate-d4 available from various commercial suppliers.
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H2CHs)2
Adva Tech 1398065- Not Not Not Not na
nquire
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Experimental Protocols

Detailed experimental protocols for the use of Bis(2-butoxyethyl) Phthalate-d4 are typically
developed and validated by the end-user for their specific analytical method and matrix.
However, a general workflow for its application as an internal standard in a quantitative mass
spectrometry assay is outlined below.

General Workflow for Internal Standard Quantification

» Standard Preparation: Prepare a stock solution of Bis(2-butoxyethyl) Phthalate-d4 in a
suitable organic solvent (e.g., methanol, acetonitrile). From the stock solution, create a
series of working standard solutions at known concentrations.

o Sample Preparation: To an aliquot of the sample matrix (e.g., plasma, tissue homogenate,
environmental water sample), add a known amount of the Bis(2-butoxyethyl) Phthalate-d4
internal standard solution.
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o Extraction: Perform a sample extraction procedure (e.g., liquid-liquid extraction, solid-phase
extraction) to isolate the analyte of interest and the internal standard from the sample matrix.

e Analysis: Analyze the extracted sample using a mass spectrometry-based method, such as
Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass
Spectrometry (GC-MS).

o Quantification: Monitor the characteristic mass-to-charge ratios (m/z) for both the unlabeled
analyte and the deuterated internal standard. The ratio of the peak area of the analyte to the
peak area of the internal standard is used to calculate the concentration of the analyte in the
original sample, by referencing a calibration curve prepared with known concentrations of the
analyte and a constant concentration of the internal standard.

Visualizations

To further clarify the relationships and workflows, the following diagrams are provided.

Logical Relationship of Chemical Identifiers

Bis(2-butoxyethyl) Phthalate-d4
Formula: C20H26D406 M

Click to download full resolution via product page

CAS: 1398065-96-7

Caption: Relationship between the common name and key identifiers.
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Workflow for Internal Standard-Based Quantification
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Caption: General experimental workflow for using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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